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Compound of Interest

Compound Name: TCL1(10-24)

Cat. No.: B12374917 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of TCL1(10-24), a 15-mer peptide derived from the proto-

oncogene TCL1 that functions as a specific inhibitor of Akt.[1][2] Adherence to these guidelines

is critical to ensure laboratory safety and maintain the integrity of this research compound.

I. Immediate Safety Precautions
Given that the specific toxicological properties of many synthetic peptides are not extensively

characterized, TCL1(10-24) should be handled as a potentially hazardous substance. Standard

laboratory procedures for handling chemical compounds should be strictly followed.

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment must be worn at all times when handling

TCL1(10-24) in its lyophilized or reconstituted form.
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PPE Category Item Material/Standard Purpose

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-compliant

Protects against

splashes and airborne

particles.

Hand Protection Nitrile Gloves Chemical-resistant Prevents skin contact.

Body Protection Laboratory Coat Standard Protects against spills.

Respiratory Protection
Face Mask or Use of

a Fume Hood

N95 or higher if

handling powder

outside a hood

Minimizes inhalation

of the lyophilized

powder.

Emergency First Aid:

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. Remove

contaminated clothing.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.

Ingestion

Wash out the mouth with water, provided the

person is conscious. Do not induce vomiting.

Seek immediate medical attention.

II. Operational Plan: Handling and Storage
Proper handling and storage are crucial for maintaining the stability and activity of TCL1(10-
24).

Reconstitution:
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Before reconstitution, allow the vial of lyophilized peptide to equilibrate to room temperature to

prevent condensation. The choice of solvent will depend on the experimental requirements, but

sterile, high-purity water is a common diluent. For peptides that are difficult to dissolve, small

amounts of an organic solvent like DMSO may be used, followed by dilution with an aqueous

buffer.

Storage:

Form
Storage
Temperature

Duration Container
Special
Conditions

Lyophilized

Powder
-20°C or -80°C Long-term

Tightly sealed

vial

Protect from light

and moisture.[3]

A desiccator can

be used.

Reconstituted

Solution
-20°C Up to 3 months

Aliquots in

microcentrifuge

tubes

Avoid repeated

freeze-thaw

cycles.[1]

III. Disposal Plan
All materials contaminated with TCL1(10-24) must be treated as chemical waste.

Waste Segregation and Disposal:

Waste Type Disposal Container Disposal Procedure

Unused Peptide (Solid or

Liquid)

Labeled chemical waste

container

Dispose of in accordance with

institutional and local

regulations for chemical waste.

Contaminated Consumables

(e.g., pipette tips, gloves, vials)

Labeled solid chemical waste

container

Collect in a designated, sealed

container for chemical waste

disposal.

IV. Experimental Workflow
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The following diagram illustrates a typical workflow for handling TCL1(10-24) in a laboratory

setting.
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A typical laboratory workflow for handling TCL1(10-24).

V. Signaling Pathway
TCL1(10-24) functions by inhibiting the Akt signaling pathway. It specifically binds to the PH

domain of Akt, which prevents the interaction of Akt with phosphoinositides at the cell

membrane. This inhibition of membrane translocation is crucial for preventing Akt activation.
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Inhibition of Akt signaling by TCL1(10-24).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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